![molecular formula C8H4BrClO B2572486 7-Bromo-6-chloro-1-benzofuran CAS No. 1427404-45-2](/img/structure/B2572486.png)
7-Bromo-6-chloro-1-benzofuran
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Overview
Description
Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications . The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .
Synthesis Analysis
Benzofuran compounds can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis . Another method involves the use of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones to provide methyl-substituted benzofuran rings in good yields in the presence of cuprous chloride as catalyst .Molecular Structure Analysis
The molecular formula of 4-Bromo-7-chloro-6-(4-cyclopropylbenzyl)-2,3-dihydro-1-benzofuran is CHBrClO, with an average mass of 363.676 Da and a monoisotopic mass of 362.007294 Da .Chemical Reactions Analysis
Benzofuran compounds can undergo various chemical reactions. For instance, an iodine (III)-catalyzed oxidative cyclization of 2-hydroxystilbenes using 10 mol% (diacetoxyiodo)benzene [PhI (OAc)2] as catalyst in the presence of m-chloroperbenzoic acid provides 2-arylbenzofurans in good to excellent yields .Scientific Research Applications
Synthesis and Chemical Analysis
7-Bromo-6-chloro-1-benzofuran serves as an important intermediate in the synthesis of complex organic compounds and has been utilized in various chemical synthesis processes. For instance, it has been used in the synthesis of isothiocoumarin derivatives, showcasing a method developed for converting 2-benzofuran-1(3H)-one (phthalide) into 1-oxo-1H-isothiochromenes, with the bromination process yielding 7-bromo-1-oxo-1H-isothiochromene-3-carboxylic acids among other products (Nazariy T. Pokhodylo, Vasyl S. Matiychuk, Mykola D. Obushak, 2010). Additionally, it has been identified as an intermediate in the production of pesticides, where a novel method involving esterification, etherification, hydrolysis, cyclization, and bromination was used to synthesize 2-Bromo-6-chloro-3(2H)-benzofuranone (P. Xiaojun, 2005).
Antimicrobial and Antitubercular Applications
The chemical structure of this compound and its derivatives have been explored for antimicrobial and antitubercular potential. A study synthesized various amide derivatives of benzodifuran-2-carboxylic acid from resorcinol and tested them against a range of microbial species, demonstrating the compound's relevance in developing antimicrobial agents (J. N. Soni, S. Soman, 2014). Furthermore, benzofuran-oxadiazole conjugates were designed, synthesized, and showed promising antitubercular activity against Mycobacterium phlei and Mycobacterium tuberculosis H37RV, indicating the potential of this compound derivatives in treating tuberculosis (V. S. Negalurmath, O. Kotresh, M. Basanagouda, 2019).
Mechanism of Action
Target of Action
Benzofuran compounds, in general, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives have been reported to exhibit significant cell growth inhibitory effects . The presence of halogens such as bromine and chlorine in the benzofuran structure may enhance its antimicrobial activity .
Biochemical Pathways
Benzofuran derivatives are known to interact with various biochemical pathways, leading to their diverse pharmacological activities .
Future Directions
Benzofuran and its derivatives have attracted considerable attention due to their biological activities and potential applications as drugs . This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . Future research in this area will likely focus on the development of promising compounds with target therapy potentials and little side effects .
Biochemical Analysis
Biochemical Properties
The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery
Cellular Effects
For instance, some benzofuran compounds have been found to inhibit rapid sodium ion influx in atrial and myocardial conduction fibers, slow down conduction velocity, and reduce sinus node autonomy .
Molecular Mechanism
Benzofuran compounds are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
7-bromo-6-chloro-1-benzofuran |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClO/c9-7-6(10)2-1-5-3-4-11-8(5)7/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLYRZZHNOLUQDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C=CO2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.47 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1427404-45-2 |
Source
|
Record name | 7-bromo-6-chloro-1-benzofuran | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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